Desacetyl Acetaminophen Glutathione
Desacetyl Acetaminophen Glutathione
The hepatic metabolite of p-Aminophenol. The aminophenol glutathione S-conjugates formed induce p-Aminophenol nephrotoxicity by a pathway dependent on γ-glutamyl transpeptidase.
Brand Name:
Vulcanchem
CAS No.:
129762-76-1
VCID:
VC20789642
InChI:
InChI=1S/C16H22N4O7S/c17-8-1-3-11(21)12(5-8)28-7-10(15(25)19-6-14(23)24)20-13(22)4-2-9(18)16(26)27/h1,3,5,9-10,21H,2,4,6-7,17-18H2,(H,19,25)(H,20,22)(H,23,24)(H,26,27)/t9-,10-/m0/s1
SMILES:
C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O
Molecular Formula:
C16H22N4O7S
Molecular Weight:
414.4 g/mol
Desacetyl Acetaminophen Glutathione
CAS No.: 129762-76-1
Cat. No.: VC20789642
Molecular Formula: C16H22N4O7S
Molecular Weight: 414.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The hepatic metabolite of p-Aminophenol. The aminophenol glutathione S-conjugates formed induce p-Aminophenol nephrotoxicity by a pathway dependent on γ-glutamyl transpeptidase. |
|---|---|
| CAS No. | 129762-76-1 |
| Molecular Formula | C16H22N4O7S |
| Molecular Weight | 414.4 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-3-(5-amino-2-hydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C16H22N4O7S/c17-8-1-3-11(21)12(5-8)28-7-10(15(25)19-6-14(23)24)20-13(22)4-2-9(18)16(26)27/h1,3,5,9-10,21H,2,4,6-7,17-18H2,(H,19,25)(H,20,22)(H,23,24)(H,26,27)/t9-,10-/m0/s1 |
| Standard InChI Key | PYIOCFGATFKYGA-UWVGGRQHSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O |
| SMILES | C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Canonical SMILES | C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
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